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Compound of Interest

Compound Name: PF-431396

Cat. No.: B1679699

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of PF-431396
in dimethyl sulfoxide (DMSO). PF-431396 is a potent dual inhibitor of Focal Adhesion Kinase
(FAK) and Proline-rich Tyrosine Kinase 2 (PYK2), with IC50 values of 2 nM and 11 nM,
respectively[1][2][3][4]. Accurate preparation of the stock solution is critical for obtaining reliable

and reproducible experimental results.

Summary of Quantitative Data

The following table summarizes the key quantitative information for the preparation of a PF-

431396 stock solution.
Parameter Value Source(s)
Molecular Weight 506.50 g/mol [1112]1[5]
Solubility in DMSO >100 mg/mL (197.43 mM) [1][2]
Recommended Stock 10 MM, 20 mM, 50 mM N/A

Concentrations

-20°C for up to 1 month-80°C

Storage of Stock Solution
for up to 6 months

[1](2]
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Experimental Protocol

This protocol outlines the steps to prepare a 10 mM stock solution of PF-431396 in DMSO. The
same principles can be applied to prepare other concentrations.

Materials and Equipment:

e PF-431396 powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
» Microcentrifuge tubes or amber glass vials

o Vortex mixer

e Sonicator (optional)

o Calibrated analytical balance

» Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

e Determine the required mass of PF-431396:

o Use the following formula to calculate the mass of PF-431396 required to prepare the
desired volume and concentration of the stock solution: Mass (mg) = Desired
Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) / 1000

o Example calculation for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
506.50 g/mol / 1000 = 5.065 mg

e Weigh the PF-431396 powder:

o Carefully weigh out the calculated mass of PF-431396 powder using a calibrated
analytical balance. It is advisable to weigh the powder in a microcentrifuge tube.
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e Add DMSO to the PF-431396 powder:

o Add the desired volume of anhydrous DMSO to the tube containing the PF-431396
powder. It is crucial to use fresh, high-quality DMSO, as absorbed moisture can
significantly reduce the solubility of the compound[1][2].

e Dissolve the PF-431396:
o Vortex the solution vigorously for several minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes. Gentle
warming to 37°C may also aid in dissolution[4].

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

e Aliquot and Store:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes[1][2].

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months)[1][2].

Experimental Workflow
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Caption: Workflow for PF-431396 Stock Solution Preparation.

Storage and Handling
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Proper storage is essential to maintain the stability and activity of the PF-431396 stock
solution.

» Short-term storage: Aliquots can be stored at -20°C for up to one month[1][2].

e Long-term storage: For storage longer than one month, it is recommended to store aliquots
at -80°C, which can preserve the solution for up to six months[1][2].

o Avoid Repeated Freeze-Thaw Cycles: It is strongly advised to prepare single-use aliquots to
prevent degradation of the compound from repeated temperature changes[1][2].

e Protect from Light: Store the stock solution in amber vials or tubes protected from light.

Safety Precautions

o Handle PF-431396 in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

e Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

e This product is for research use only and is not intended for human or veterinary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PF-
431396 Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679699#how-to-prepare-pf-431396-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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